5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carboxylic acid

• Molecular Formula: C13H7NO4
• Molecular Weight: 241.20 g/mol
• IUPAC Name: 5-oxochromeno[2,3-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C13H7NO4/c15-11-8-2-1-5-14-12(8)18-10-4-3-7(13(16)17)6-9(10)11/h1-6H,(H,16,17)
• InChI Key: WCTUPXVVWLQAEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)OC3=C(C2=O)C=C(C=C3)C(=O)O

Description

5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C13H7NO4 and its molecular weight is 241.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbonitrile, 30 ml of sulfuric acid, 30 ml of acetic acid and 30 ml of water is heated under reflux for 3 hours. The reaction mixture is poured on ice, and adjusted to pH 3 by addition of 10% sodium hydroxide. The crystalline precipitate is filtered off and recrystallized from a mixture of dioxane and dimethylformamide to give 1.5 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carboxylic acid melting at 293°-294°C.

Synthesis routes and methods II

Procedure details

A mixture of 2 g of 2-(p-carboxyphenoxy)nicotinic acid and 30 g of concentrated sulfuric acid is stirred at 180°-190°C for 40 minutes on an oil bath. After cooling with water, the reaction mixture is poured into ice water. A jelly-like substance produced crystallizes on heating. The crystals are filtered off, washed thoroughly with water, and recrystallized from aqueous dioxane to give 1.5 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7 -carboxylic acid melting at 293°-294°C.